Cas no 88933-87-3 (1H-Imidazole-4-carboxamide, N-(3-chlorophenyl)-5-methyl-)

• Product Name: 1H-Imidazole-4-carboxamide, N-(3-chlorophenyl)-5-methyl-
• CAS No: 88933-87-3
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 619373
• PubChem ID: 13588451
• Update Time: 2025-04-19

1H-Imidazole-4-carboxamide, N-(3-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide, N-(3-chlorophenyl)-5-methyl-
• N-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxamide
• SCHEMBL10821436
• 88933-87-3
• UIBVNEWNFZVZEU-UHFFFAOYSA-N
• DTXSID40544498
• AKOS027587160

• Inchi： 1S/C11H10ClN3O/c1-7-10(14-6-13-7)11(16)15-9-4-2-3-8(12)5-9/h2-6H,1H3,(H,13,14)(H,15,16)
• InChI Key： UIBVNEWNFZVZEU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C1=C(C)NC=N1)=O

Computed Properties

• Exact Mass: 235.0512396g/mol
• Monoisotopic Mass: 235.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.8Ų